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Compound of Interest

Compound Name: SAHM1

Cat. No.: B10858065

For Researchers, Scientists, and Drug Development Professionals

Application Notes

SAHML1 is a cell-permeable, hydrocarbon-stapled alpha-helical peptide that acts as a potent
inhibitor of the Notch signaling pathway.[1] It functions by disrupting the formation of the Notch
transcription complex, making it a valuable tool for research in areas such as cancer biology,
immunology, and developmental biology.[1][2] Proper handling, resuspension, and storage of
the SAHML1 peptide are critical to ensure its stability and biological activity in downstream
applications. This document provides a detailed protocol for the effective resuspension and
storage of lyophilized SAHM1 peptide.

The information presented here is compiled from manufacturer's recommendations and
relevant scientific literature. Adherence to these guidelines will help maintain the integrity and
performance of the peptide.

Quantitative Data Summary

For optimal performance and longevity of the SAHM1 peptide, it is crucial to adhere to the
recommended resuspension and storage conditions. The following table summarizes the key
guantitative data for handling the SAHM1 peptide.
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Parameter Recommendation Source(s)
Primary Solvent Dimethyl Sulfoxide (DMSO) [3]
Solubility in Primary Solvent 25-50 mg/mL [3]

Storage of Lyophilized Peptide "20°C for short-term, -80°C for [4115]

long-term

Storage of Stock Solution

Aliquot and store at -20°C

Stock Solution Stability

Up to 3 months at -20°C

Short-term Storage of Diluted

Solutions

Up to 1 week at 4°C

Experimental Protocols

Materials Required
o Lyophilized SAHM1 peptide

Vortex mixer

Centrifuge

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO)

Protocol for Resuspending SAHM1 Peptide

This protocol describes the preparation of a stock solution of SAHM1 peptide.

» Equilibrate the Vial: Before opening, allow the vial of lyophilized SAHM1 peptide to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from

forming inside the vial, which can compromise the stability of the peptide.[6]
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» Centrifuge the Vial: Briefly centrifuge the vial to ensure that all the lyophilized powder is at
the bottom.

e Prepare the Solvent: Use anhydrous DMSO to prepare the stock solution.

e Add the Solvent: Carefully add the calculated volume of DMSO to the vial to achieve the
desired concentration (e.g., 25 mg/mL or 50 mg/mL).[3] The solvent should be added slowly
down the side of the vial to avoid aerosolizing the powder.[7]

o Dissolve the Peptide: Gently vortex or swirl the vial until the peptide is completely dissolved.
A clear solution should be obtained.[7]

» Aliquot the Stock Solution: To avoid repeated freeze-thaw cycles, it is highly recommended
to aliquot the stock solution into smaller, single-use volumes in sterile, low-protein binding
microcentrifuge tubes.[5]

o Store the Aliquots: Store the aliquots at -20°C for up to 3 months. For longer-term storage,
-80°C is recommended.[4][5]

Protocol for Long-Term Storage

For optimal long-term stability, both lyophilized and reconstituted SAHM1 peptide should be
stored under specific conditions.

» Lyophilized Peptide: Store the unopened vial at -20°C or -80°C in a desiccated environment.

[4][5]

o Reconstituted Peptide: Store the aliquoted stock solution at -20°C for up to 3 months. For
storage periods exceeding 3 months, it is advisable to store the aliquots at -80°C.[4][5] Avoid
using frost-free freezers as the temperature fluctuations during defrost cycles can degrade
the peptide.[5][6]

Visualized Workflow

The following diagram illustrates the recommended workflow for resuspending and storing the
SAHM1 peptide.
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Click to download full resolution via product page
Caption: Workflow for SAHM1 peptide resuspension and storage.

This detailed protocol and the accompanying information will aid researchers in the proper
handling of SAHM1 peptide, ensuring the reliability and reproducibility of their experimental
results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocol for Resuspending and Storing SAHM1
Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10858065#protocol-for-resuspending-and-storing-
sahm1-peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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